Cas no 2137606-30-3 (3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol)
3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol
- 3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol
-
- Inchi: 1S/C18H22N2O/c19-12-11-18(21)13-20(14-18)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17,21H,11-14,19H2
- InChI Key: GXDJUHUNRNETON-UHFFFAOYSA-N
- SMILES: N1(C(C2=CC=CC=C2)C2=CC=CC=C2)CC(CCN)(O)C1
3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM457097-250mg |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95%+ | 250mg |
$279 | 2023-03-24 | |
| Chemenu | CM457097-500mg |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95%+ | 500mg |
$496 | 2023-03-24 | |
| Chemenu | CM457097-1g |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95%+ | 1g |
$653 | 2023-03-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL655-1G |
3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol |
2137606-30-3 | 95% | 1g |
¥ 3,022.00 | 2023-03-20 | |
| Enamine | EN300-704019-1.0g |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR01ENIQ-50mg |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95% | 50mg |
$164.00 | 2025-02-10 | |
| Aaron | AR01ENIQ-100mg |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95% | 100mg |
$234.00 | 2025-02-10 | |
| Aaron | AR01ENIQ-250mg |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95% | 250mg |
$322.00 | 2025-02-10 | |
| Aaron | AR01ENIQ-500mg |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95% | 500mg |
$585.00 | 2025-02-10 | |
| Aaron | AR01ENIQ-1g |
3-(2-aminoethyl)-1-(diphenylmethyl)azetidin-3-ol |
2137606-30-3 | 95% | 1g |
$751.00 | 2023-12-14 |
3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol
Comprehensive Overview of 3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol (CAS No. 2137606-30-3)
In the rapidly evolving field of medicinal chemistry, 3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol (CAS No. 2137606-30-3) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine core and benzhydryl moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which offer a promising scaffold for designing novel therapeutic agents.
The compound's azetidin-3-ol ring, combined with an aminoethyl side chain, provides a versatile platform for chemical modifications. This flexibility has led to its exploration in various therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential as a pharmacophore in the development of next-generation small-molecule drugs, aligning with the growing demand for innovative treatments in precision medicine.
One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes, to achieve the desired stereochemistry. Advanced techniques such as asymmetric catalysis and green chemistry approaches are being investigated to optimize the yield and purity of this compound, reflecting the industry's shift toward sustainable practices.
Another hot topic is the structure-activity relationship (SAR) of 3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol. Computational modeling and molecular docking studies have revealed its potential interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes. These insights are crucial for rational drug design, especially in the context of personalized medicine, where tailored therapies are becoming increasingly important.
The compound's physicochemical properties, including solubility, stability, and bioavailability, are also under scrutiny. Researchers are exploring formulation strategies to enhance its drug-like characteristics, addressing common challenges in drug delivery. For instance, encapsulation in nanocarriers or the development of prodrug derivatives are being considered to improve its pharmacokinetic profile.
In the context of intellectual property, CAS No. 2137606-30-3 has garnered attention in patent literature. Several applications highlight its utility as a key intermediate or active ingredient in novel therapeutics. This aligns with the broader trend of patent landscaping in the pharmaceutical industry, where companies seek to protect innovative chemical entities and their applications.
From a regulatory perspective, the compound is being evaluated for its safety and efficacy profiles. Preclinical studies are underway to assess its toxicological and pharmacological properties, ensuring compliance with global standards such as those set by the FDA and EMA. These efforts are critical for advancing the compound into clinical trials and, ultimately, to market.
In summary, 3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol represents a compelling case study in modern drug discovery. Its unique structure, combined with its potential therapeutic applications, makes it a focal point for researchers and industry professionals alike. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the development of next-generation medicines.
2137606-30-3 (3-(2-aminoethyl)-1-benzhydryl-azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)